Cas no 1805381-74-1 (4-Bromo-2-(difluoromethyl)-6-methyl-3-nitropyridine)

• Product Name: 4-Bromo-2-(difluoromethyl)-6-methyl-3-nitropyridine
• CAS No: 1805381-74-1
• MF: C₇H₅BrF₂N₂O₂
• MW: 267.027607679367
• CID: 4863690
• Update Time: 2025-10-31

4-Bromo-2-(difluoromethyl)-6-methyl-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(difluoromethyl)-6-methyl-3-nitropyridine

• Inchi： 1S/C7H5BrF2N2O2/c1-3-2-4(8)6(12(13)14)5(11-3)7(9)10/h2,7H,1H3
• InChI Key： CNIBQHIFPVZLMT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)N=C(C(F)F)C=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 2.4
• Topological Polar Surface Area: 58.7

Additional information on 4-Bromo-2-(difluoromethyl)-6-methyl-3-nitropyridine

Professional Introduction to 4-Bromo-2-(difluoromethyl)-6-methyl-3-nitropyridine (CAS No. 1805381-74-1)

4-Bromo-2-(difluoromethyl)-6-methyl-3-nitropyridine, identified by the CAS number 1805381-74-1, is a significant compound in the field of chemical and pharmaceutical research. This heterocyclic aromatic molecule has garnered attention due to its unique structural features and potential applications in drug development and material science. The presence of multiple functional groups, including a bromo substituent, a difluoromethyl group, and a nitro group, makes it a versatile intermediate for synthesizing various bioactive molecules.

The compound’s molecular structure consists of a pyridine core, which is a common scaffold in many pharmaceuticals. The pyridine ring is electron-deficient, making it highly reactive towards nucleophiles and electrophiles. This reactivity is further enhanced by the electron-withdrawing nature of the nitro group and the electron-donating effects of the methyl group. The bromo substituent at the 4-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in medicinal chemistry to construct complex molecular architectures.

The difluoromethyl group at the 2-position is particularly noteworthy due to its prevalence in biologically active compounds. Difluoromethylation reactions have been extensively studied for their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties of drug candidates. Recent advances in synthetic methodologies have enabled more efficient and selective introduction of difluoromethyl groups into organic molecules, making compounds like 4-Bromo-2-(difluoromethyl)-6-methyl-3-nitropyridine valuable starting points for novel drug discovery.

In recent years, there has been growing interest in developing small molecule inhibitors targeting protein-protein interactions (PPIs). Pyridine-based compounds have shown promise in this area due to their ability to mimic key residues in PPI interfaces. For instance, studies have demonstrated that nitropyridines can act as scaffolds for designing inhibitors of kinases and other enzymes involved in cancer and inflammatory diseases. The combination of a nitro group and a bromo substituent in 4-Bromo-2-(difluoromethyl)-6-methyl-3-nitropyridine allows for fine-tuning of binding properties through structure-based optimization.

The utility of this compound extends beyond pharmaceutical applications. In material science, pyridine derivatives are employed in the synthesis of organic semiconductors and ligands for metal-organic frameworks (MOFs). The electron-deficient nature of the pyridine ring facilitates coordination with transition metals, leading to materials with tailored electronic properties. The presence of halogen atoms such as bromo and difluoromethyl groups also enhances the reactivity of these materials towards various functionalization strategies.

Recent research has highlighted the role of halogenated pyridines in medicinal chemistry. For example, studies have shown that brominated pyridines can serve as probes for mapping protein interaction networks due to their ability to undergo selective labeling via photoaffinity chemistry. Similarly, difluoromethyl-substituted pyridines have been explored as tools for studying enzyme mechanisms and developing enzyme inhibitors. These findings underscore the importance of 4-Bromo-2-(difluoromethyl)-6-methyl-3-nitropyridine as a building block for innovative chemical biology investigations.

The synthesis of 4-Bromo-2-(difluoromethyl)-6-methyl-3-nitropyridine involves multiple steps, each requiring careful optimization to ensure high yield and purity. Common synthetic routes include nitration of appropriately substituted pyridines followed by bromination and subsequent introduction of the difluoromethyl group. Advances in catalytic systems have allowed for more efficient transformations, reducing the need for harsh conditions and minimizing byproduct formation.

In conclusion, 4-Bromo-2-(difluoromethyl)-6-methyl-3-nitropyridine (CAS No. 1805381-74-1) is a multifaceted compound with significant potential in both pharmaceutical and material science applications. Its unique structural features make it an attractive intermediate for synthesizing bioactive molecules targeting various diseases, while its halogenated groups provide opportunities for further functionalization and study. As research continues to uncover new synthetic methodologies and applications, this compound is poised to play an increasingly important role in scientific innovation.